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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This in-depth
technical guide provides a comprehensive overview of the safety data for Ethylene Glycol-d4
(CAS No. 2219-51-4), a deuterated form of ethylene glycol commonly used in nuclear magnetic
resonance (NMR) based research and as a synthetic intermediate.[1]

This document summarizes key safety information, physical and chemical properties,
toxicological data, and handling procedures compiled from various safety data sheets (SDS). It
is intended to supplement, not replace, the official SDS provided by the manufacturer.

Core Safety and Hazard Information

Ethylene Glycol-d4 is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals identifies it as "Acute toxicity, Oral
(Category 4)" and "Specific target organ toxicity - repeated exposure, Oral (Category 2)," with
the kidney being the primary target organ.[2][3][4][5][6] The signal word associated with this
chemical is "Warning".[1][2][4][5]

Hazard statements indicate that it is harmful if swallowed and may cause damage to organs
through prolonged or repeated exposure if swallowed.[2][3][4][7] It is crucial to note that some
suppliers may provide conflicting information, with at least one SDS stating it is "Not a
hazardous substance or mixture."[8] Due to these discrepancies, it is recommended to handle
the substance with the caution required for a hazardous chemical.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b119926?utm_src=pdf-interest
https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/347442
https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/347442
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/347442
https://chemfax.com/wp-content/uploads/2020/12/Ethylene-Glycol-SDS-Version-6-2021.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/347442
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/347442
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/347442
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://isotope.com/ethylene-glycol-d4-dlm-1243-1
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Physical and Chemical Properties

A compilation of the physical and chemical properties of Ethylene Glycol-d4 is presented
below. Data for the unlabeled compound, Ethylene Glycol, is also included for comparison, as it
is often cited in the SDS for the deuterated analogue.

Ethylene Glycol
Property Ethylene Glycol-d4
(Unlabeled)
2219-51-4[1][2][5][71[81[°][10
CAS Number (HEZEIABIEIO] 107-21-1[2][7][9]

[11]

Molecular Formula C2H2D402[2][8] C2He02[12][13]
Molecular Weight 66.09 g/mol [1][5][8][10][11] 62.07 g/mol [2][12][14][15]
Appearance Colorless liquid[2] Clear, colorless liquid[13][14]
Odor Odorless[2] Odorless[2][13][14]
Melting Point -13 °C (9 °F)[1][2] -12.9 °C (8.8 °F)[13][15]
- _ 196 - 198 °C (385 - 388 °F)[1]
Boiling Point o] 197.3 °C (387.1 °F)[13][14][15]
) 1.113 g/mL[2] or 1.184 g/mL at
Density 1.1132 g/cm3[13]
25 °C[1][5]
. 111 °C (232 °F)[2] or 113 °C
Flash Point 111 °C (232 °F)[2]

(235.4 °F) - closed cup[1][5]

Solubility in Water

Completely miscible[2]

Miscible[14][15]

Vapor Pressure

0.13 hPa (0.1 mmHg) at 20 °C
(68 °F)[2]

0.089 mm Hg at 25 °C[14]

Vapor Density

2.14 (Air = 1)[2][14]

2.14 (Air = 1)[14]

Auto-ignition Temperature

400 °C (752 °F)[2]

398 °C[14]

Explosion Limits

Lower: 3.2 Vol%, Upper: 15.3
Vol%[2]

Lower: 3.2%, Upper: 53%][14]
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Toxicological Information

The toxicological data for Ethylene Glycol-d4 is often extrapolated from its non-deuterated
counterpart. Ingestion is the primary route of concern for systemic toxicity.[16][17]

Data Point Value (for Ethylene Glycol)
LD50 Oral - Rat 4,700 mg/kg[2]
LD50 Dermal - Rabbit 10,607 mg/kg[2]

Potential Acute Health Effects:[2]

Eyes: May cause eye irritation.[2]

Skin: May be harmful if absorbed through the skin and may cause skin irritation.[2]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

Ingestion: Harmful if swallowed.[2]

Carcinogenic and Mutagenic Effects: No component of this product present at levels greater
than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by
IARC.[2][3] Data on mutagenic effects is not readily available.[2]

Experimental Protocols

The data presented in this guide are derived from Safety Data Sheets, which are summary
documents and do not contain detailed experimental methodologies. For specific experimental
protocols regarding the determination of physical, chemical, or toxicological properties,
researchers should consult relevant scientific literature and established testing guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
or the EPA (Environmental Protection Agency).

Safe Handling and Storage Workflow

Proper handling and storage are critical to ensure the safety of laboratory personnel. The
following workflow outlines the key steps for managing Ethylene Glycol-d4 from receipt to

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750031.html
https://www.atsdr.cdc.gov/toxprofiles/tp96-c3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/347442
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

disposal.

Emergency Procedures

Collect and Dispose of
ocol
T Contain Spil with
(spil)

Receiving and Storage Handling and Use

‘Don Persanal Protective Equipment (PPE) Workin a Well- Ventiated Area “Avoid Contact with Skin and Eyes
(Gloves, Safety Glasses, Lab Coat) or Fume Hood ‘Avoid Inhalation of Vapor/Mist

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b119926?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A logical workflow for the safe handling of Ethylene Glycol-d4.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

Eye Contact: Flush eyes with water as a precaution.[2]
» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

 Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[2]

¢ Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Do NOT induce vomiting. Consult a physician.[2][4][8]

It is imperative to show the safety data sheet to the attending physician.[2]

Fire-Fighting Measures

Ethylene Glycol-d4 is flammable in the presence of an ignition source when the temperature
is above its flash point.[2]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][8][12]

e Hazardous Combustion Products: Hazardous decomposition products formed under fire
conditions include carbon oxides.[2]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[4][6]

Accidental Release Measures
In the case of a spill or accidental release, the following steps should be taken:

» Personal Precautions: Use appropriate personal protective equipment (PPE).[4][8] Avoid
breathing vapors, mist, or gas.[4][8] Ensure adequate ventilation.[8]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.benchchem.com/product/b119926?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://www.carlroth.com/medias/SDB-9516-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzMyNzh8YXBwbGljYXRpb24vcGRmfGFHVTNMMmhsWlM4NU1UYzRORFExTkRjNU9UWTJMMU5FUWw4NU5URTJYMGxGWDBWT0xuQmtaZ3xkNTA0ODhmZTNkMTk0ZGZhOGRmM2EyMGI4YWNmYmVkMDMzODQ2MDNhZjJhZjhhNzI3MTA5YTg4YTk3YmZlMmU5
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0339_5.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://chemfax.com/wp-content/uploads/2020/12/Ethylene-Glycol-SDS-Version-6-2021.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://www.abmole.com/literature/ethylene-d4-glycol-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8][12]

e Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, acid
binders, universal binders).[8][12] Place in a suitable, closed container for disposal.[12]

This guide provides a foundational understanding of the safety considerations for Ethylene
Glycol-d4. Researchers are strongly encouraged to review the complete Safety Data Sheet
from their specific supplier before handling this chemical and to adhere to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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